POLY(GLU, LYS, TYR) SODIUM SALT
Overview
Description
POLY(GLU, LYS, TYR) SODIUM SALT refers to a synthetic polypeptide composed of glutamic acid (Glu), lysine (Lys), and tyrosine (Tyr) in a sodium salt form. This compound is known for its complex physicochemical behaviors, which vary with environmental conditions such as pH and ionic strength.
Synthesis Analysis
The synthesis of POLY(GLU, LYS, TYR) involves polycondensation reactions, where specific peptide sequences are linked together using ester or amide bond formations. Techniques such as stepwise synthesis and polymerization of N-hydroxysuccinimide esters have been employed to achieve the desired polymer chain length and sequence arrangement (Sørup, Junager, & Hvidt, 1977), (Maget-Dana, Bolbach, & Trudelle, 1995).
Molecular Structure Analysis
The molecular structure of POLY(GLU, LYS, TYR) exhibits flexibility and can adopt various conformations depending on the pH, solvent, and salt concentration. Studies have shown that this polypeptide tends to form non-ordered, flexible conformations in aqueous solutions, with potential transitions to β-structures under specific conditions (Sørup, Junager, & Hvidt, 1977), (Ramachandran, Berger, & Katchalski, 1971).
Chemical Reactions and Properties
POLY(GLU, LYS, TYR) undergoes specific chemical reactions, notably influenced by enzyme activity, such as tyrosinase-induced crosslinking via oxidation of tyrosine residues. These reactions affect the polymer's solubility and structural integrity in both aqueous and simulated seawater systems (Nagai & Yamamoto, 1989).
Physical Properties Analysis
The physical properties of POLY(GLU, LYS, TYR), including its solubility, molecular weight, and thermal behavior, vary with its composition and environmental conditions. Its solubility is particularly affected by pH, ionic strength, and the presence of specific ions, which can induce transitions between solubility states (Sato & Seki, 1993).
Chemical Properties Analysis
The chemical properties of POLY(GLU, LYS, TYR) are characterized by its reactive functional groups, such as carboxyl and amino groups, which play crucial roles in its interactions with other molecules and ions. The polymer's behavior in the presence of various salts and its ability to form polyelectrolyte complexes highlight its complex chemical nature (Sato & Seki, 1993).
Scientific Research Applications
Interfacial Energy and Coacervation
A study on the interfacial energy of polypeptide complex coacervates, including poly(L-lysine) and poly(L-glutamic acid sodium salt), highlighted their potential for surface coatings, adhesives, and encapsulation materials due to their low interfacial energy. This research demonstrates the significant application of polypeptide coacervates in biocompatible coatings and encapsulation processes, showcasing the versatility of these materials in various scientific applications (Priftis, Farina, & Tirrell, 2012).
Compatibilization in Polymer Blends
Research into the compatibilization of chitosan and poly(sodium-4-styrene sulphonate) blends using lysine and glutamic acid reveals how the addition of these amino acids can improve the compatibility of polymer blends. This study provides insights into the thermal behavior and compatibility of polymer blends, offering valuable information for the development of new materials (Castro et al., 2010).
Mussel-Inspired Polymerization
The mussel-inspired polymerization of peptides demonstrates the broadening of the sequential space of artificial mussel-glue proteins, highlighting the potential of using tyrosinase-activated polymerization for developing new adhesive materials. This approach enables the polymerization of minimal motifs, offering a versatile method for creating coatings with excellent substrate adsorption properties, even under challenging conditions (Kohn et al., 2019).
Nanocapsule Formation
The development of a novel method for preparing loaded nanosize capsules based on liquid core encapsulation by biocompatible polyelectrolyte multilayer adsorption showcases the potential of using polyelectrolytes for drug delivery systems. This research opens new avenues for creating biocompatible and stable nanocapsules for targeted drug delivery and encapsulation of various materials (Szczepanowicz et al., 2010).
Peptide Encapsulation
The encapsulation of peptides into biodegradable formulations and the effect of calcium alginate on this process provide valuable insights into the potential of polyvinyl alcohol formulations for drug delivery applications. This study demonstrates the efficiency of encapsulation and the controlled release of peptides, suggesting a promising approach for developing new drug delivery systems (Patsialas, Papaioannou, & Liakopoulou-Kyriakides, 2012).
Mechanism of Action
Target of Action
POLY(GLU, LYS, TYR) SODIUM SALT is a polyamino acid that primarily targets protein tyrosine kinases . These kinases play a crucial role in cellular processes such as cell growth, differentiation, metabolism, and apoptosis .
Mode of Action
The compound interacts with its targets by serving as a substrate for protein tyrosine kinases such as Janus kinase 3 (JAK3), proto-oncogene tyrosine-protein kinase (Src), and zeta chain of T cell receptor associated protein kinase 70 (Zap70) . The interaction results in the phosphorylation of the tyrosine residues in the compound, leading to changes in the activity of the targeted kinases .
Biochemical Pathways
The phosphorylation of the tyrosine residues in the compound affects various biochemical pathways. For instance, the activation of JAK3 can lead to the activation of the JAK-STAT signaling pathway, which is involved in immune response, cell growth, and apoptosis . Similarly, the activation of Src and Zap70 can affect pathways involved in cell adhesion, migration, and immune response .
Result of Action
The molecular and cellular effects of the compound’s action depend on the specific kinases it targets and the pathways these kinases are involved in. For instance, its action on JAK3 can influence immune response and cell growth, while its action on Src and Zap70 can affect cell adhesion and migration .
properties
| { "Design of the Synthesis Pathway": "The synthesis of POLY(GLU, LYS, TYR) SODIUM SALT can be achieved through solid-phase peptide synthesis (SPPS) method.", "Starting Materials": [ "Fmoc-Glu-OH", "Fmoc-Lys(Boc)-OH", "Fmoc-Tyr(tBu)-OH", "Rink amide resin", "HOBt", "DIC", "DMF", "Dichloromethane", "Triisopropylsilane", "Trifluoroacetic acid", "Diethyl ether", "Sodium hydroxide", "Methanol", "Acetic acid", "Water" ], "Reaction": [ "Swelling of Rink amide resin in DMF", "Deprotection of Fmoc group using 20% piperidine in DMF", "Coupling of Fmoc-Glu-OH with DIC and HOBt in DMF", "Deprotection of Fmoc group", "Coupling of Fmoc-Lys(Boc)-OH with DIC and HOBt in DMF", "Deprotection of Fmoc and Boc groups using 50% TFA in DCM", "Coupling of Fmoc-Tyr(tBu)-OH with DIC and HOBt in DMF", "Deprotection of Fmoc and tBu groups using 95% TFA in DCM", "Cleavage of peptide from resin using TFA/TIS/H2O (95:2.5:2.5)", "Purification of crude peptide using HPLC", "Lyophilization of purified peptide", "Dissolution of peptide in water", "Adjustment of pH using NaOH", "Lyophilization of final product" ] } | |
CAS RN |
118539-64-3 |
Product Name |
POLY(GLU, LYS, TYR) SODIUM SALT |
Molecular Formula |
(C5H7NO3)n+H2O |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
